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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrotoluene

Cat. No.: B165273

An In-depth Technical Guide to 2-Amino-4,6-dinitrotoluene
Chemical Identifier: CAS Number 35572-78-2

This document provides a comprehensive technical overview of 2-Amino-4,6-dinitrotoluene
(2-ADNT), a significant metabolite of the explosive 2,4,6-trinitrotoluene (TNT).[1][2] It is
intended for researchers, scientists, and professionals in drug development and environmental
science who require detailed information on the compound's properties, synthesis, and
analysis. 2-ADNT is frequently studied due to its presence in environments contaminated with
TNT and as a major human metabolite of TNT exposure.[1][2]

Chemical and Physical Properties

2-Amino-4,6-dinitrotoluene is a yellow crystalline solid at room temperature.[1][3] Its
properties are critical for understanding its environmental fate, transport, and analytical
behavior. The estimated moderate water solubility suggests a potential for leaching into
groundwater.[2]
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Property Value Reference
CAS Number 35572-78-2 [1][4][5]
Molecular Formula C7H7N30a4 [1][4]
Molecular Weight 197.15 g/mol [41[6]

Pale yellow to orange
Appearance , _ [1][3]
crystalline solid; Yellow powder

Melting Point 135°Cor 173 °C [2][6]
Boiling Point 334.23 °C (rough estimate) [6]
Density 1.5115 g/cm3 (rough estimate) [6]

4.6 x 107 mm Hg at 25°C
Vapor Pressure ) [2]
(predicted average)

Water Solubility Estimated as moderate [2]

Log Kow 1.79 (predicted average) [2]

2-Methyl-3,5-dinitroaniline, 3,5-
Synonyms o . [1][4]
Dinitro-o-toluidine, 2A-DNT

Toxicological and Safety Data

2-ADNT is classified as a toxic substance with significant health hazards. It is harmful through
ingestion, inhalation, and skin contact, and may cause damage to organs through prolonged or
repeated exposure.[4][7] Studies in rats have shown it can cause excitement and somnolence.
[1] While it is a known metabolite of TNT, the data available is considered inadequate to assess
its potential as a human carcinogen.[8]
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Hazard Type Data Reference

o LDso (rat): 1394 mg/kg; LDso
Acute Oral Toxicity (mouse): 1522 mlkg [6]

Acute Lethal Dose LDso = 1167 mg/kg [9]

Toxic if swallowed, in contact
Hazard Statements ) ] o [41[6]
with skin, or if inhaled.[4][6]

Irritating to eyes, respiratory

[6]

system, and skin.[6]

Toxic to aquatic life with long-

lasting effects.[6][7] (6171

May cause
Adverse Effects ) ] [1]
methemoglobinemia.[1]

May cause damage to the liver (10]
and blood systems.[10]

Inadequate information to

Carcinogenicity assess carcinogenic potential. [8]

[8]

) o NOAEL (oral dietary): 2.68
Chronic Toxicity (Rat) [9]
mg/kg; LOAEL: 13.31 mg/kg

Experimental Protocols
Synthesis Protocol: Selective Reduction of TNT

2-Amino-4,6-dinitrotoluene can be synthesized via the selective reduction of one ortho-nitro
group of 2,4,6-trinitrotoluene (TNT). A reported method utilizes iron powder in refluxing acetic
acid.[11]

Materials:

e 2,4,6-Trinitrotoluene (TNT)
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Iron powder (Fe)

Glacial Acetic Acid (AcOH)

Reflux apparatus

Filtration equipment

Procedure:

Set up a reflux apparatus with a round-bottom flask, condenser, and heating mantle.
« In the flask, dissolve the starting material, 2,4,6-trinitrotoluene, in glacial acetic acid.

e Add iron powder to the solution. The molar ratio of reagents is crucial for selective reduction
and should be optimized based on the literature.

o Heat the mixture to reflux. The reaction time will vary but should be monitored for the
consumption of TNT (e.g., by TLC).

 After the reaction is complete, cool the mixture to room temperature.
« Filter the mixture to remove the iron and iron oxide byproducts.

e The filtrate contains the product, 2-Amino-4,6-dinitrotoluene. Further purification can be
achieved through crystallization or column chromatography.

Note: This procedure is based on a described synthetic transformation.[11] Researchers should
consult the primary literature for precise quantities, reaction times, and safety precautions.
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Synthesis of 2-ADNT from TNT

2,4.6-Trinitrotoluene
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Fe / Acetic Acid
(Reflux)

2-Amino-4,6-dinitrotoluene
(2-ADNT)

Further Reduction
(Fe / Acetic Acid)

2,6-Diamino-4-nitrotoluene

Click to download full resolution via product page

Caption: Selective reduction pathway of TNT to 2-ADNT.

Analytical Protocol: HPLC-UV Detection

A high-performance liquid chromatography (HPLC) method with a UV detector is commonly
used for the sensitive determination of TNT and its degradation byproducts, including 2-ADNT,
in environmental samples.[12]

Equipment and Reagents:

e HPLC system with a UV detector
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Diol functionalized column

Acetonitrile (HPLC grade)

Water (HPLC grade)

0.2 um membrane filters

Sample vials

Procedure:

o Sample Preparation (for soil/water samples):

[¢]

Extract a known quantity of the sample with acetonitrile (e.g., 1:1 ratio for water samples).
[12]

[¢]

For soil, use a method like sonic extraction.[13]

[e]

Agitate the mixture (e.g., swirl overnight in the dark for extraction).[12]

o

Filter the extract through a 0.2 um membrane filter to remove particulates.[12]
e HPLC Analysis:
o Set up the HPLC system with a diol column.

o Use a gradient elution program with water and acetonitrile as the mobile phase. The
specific gradient will depend on the instrument and desired separation but should be
optimized to resolve 2-ADNT from other analytes like TNT and 4-ADNT.[12]

o Set the injection volume (e.g., 5-20 pL).

o Set the UV detector to a wavelength appropriate for nitroaromatic compounds (typically in
the range of 230-254 nm).

o Run a standard solution of 2-ADNT to determine its retention time and create a calibration
curve for quantification.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099230
https://www.atsdr.cdc.gov/toxprofiles/tp109-c7.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099230
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099230
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0099230
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Inject the prepared sample extracts for analysis.

o Data Analysis:

o Identify the 2-ADNT peak in the sample chromatogram by comparing its retention time to
that of the standard.

o Quantify the concentration of 2-ADNT using the calibration curve.
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Analytical Workflow for 2-ADNT
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Caption: General workflow for the analysis of 2-ADNT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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